Cas no 1368592-94-2 (1-(3,5-dichloro-2-methoxyphenyl)propan-2-one)

• Product Name: 1-(3,5-dichloro-2-methoxyphenyl)propan-2-one
• CAS No: 1368592-94-2
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 6090269
• PubChem ID: 82495957
• Update Time: 2025-06-13

1-(3,5-dichloro-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloro-2-methoxyphenyl)propan-2-one
• 1368592-94-2
• EN300-1965618

• Inchi： 1S/C10H10Cl2O2/c1-6(13)3-7-4-8(11)5-9(12)10(7)14-2/h4-5H,3H2,1-2H3
• InChI Key： ATLOUDCCBNWZPU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)CC(C)=O)Cl

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3,5-dichloro-2-methoxyphenyl)propan-2-one

Comprehensive Analysis of 1-(3,5-dichloro-2-methoxyphenyl)propan-2-one (CAS No. 1368592-94-2): Properties, Applications, and Industry Trends

1-(3,5-dichloro-2-methoxyphenyl)propan-2-one (CAS No. 1368592-94-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This aromatic ketone derivative features a unique molecular structure combining methoxy and dichloro substituents on its phenyl ring, making it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for complex molecules due to its reactive propan-2-one moiety.

The compound's physicochemical properties include a molecular weight of 247.53 g/mol and a distinctive chlorinated aromatic backbone that influences its solubility and reactivity profile. Recent studies highlight its utility in developing targeted bioactive compounds, especially in the context of green chemistry initiatives. Many scientists are searching for "sustainable synthesis methods for chlorinated ketones" or "1368592-94-2 solubility characteristics," reflecting growing industry interest in this molecule.

In pharmaceutical applications, 1-(3,5-dichloro-2-methoxyphenyl)propan-2-one serves as a key intermediate for drug discovery programs. Its structural features make it particularly relevant for developing central nervous system (CNS) therapeutics, with researchers investigating its potential in addressing neurological conditions. The compound's electron-withdrawing chlorine atoms and methoxy group create interesting electronic effects that influence molecular interactions - a hot topic in current "structure-activity relationship" studies.

The agrochemical sector has shown increasing interest in CAS No. 1368592-94-2 for developing novel crop protection agents. Its dichlorophenyl component is particularly valuable for creating compounds with enhanced pest resistance properties. Recent patent literature reveals innovative applications in sustainable agriculture, addressing common search queries like "chlorinated phenyl ketones in agrochemicals" or "1368592-94-2 patent applications."

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The presence of two chlorine atoms creates a distinctive isotopic pattern in mass spectrometry, while the methoxy proton shows characteristic signals in proton NMR. These analytical features make it relatively easy to identify in complex mixtures - an important consideration for quality control in chemical manufacturing processes.

From a regulatory perspective, proper handling of 1-(3,5-dichloro-2-methoxyphenyl)propan-2-one requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, its chlorinated aromatic nature warrants careful consideration in waste management. Environmental scientists are increasingly studying the "biodegradation pathways of chlorinated ketones" - a research area where this compound serves as an important model substance.

The commercial availability of CAS No. 1368592-94-2 has improved significantly in recent years, with several specialty chemical suppliers now offering it in research quantities. Market trends indicate growing demand for this fine chemical intermediate, particularly from contract research organizations working on next-generation therapeutics. Industry analysts note particular interest from companies developing precision medicine approaches.

Future research directions for this compound likely include exploration of its catalytic applications and potential in material science. The unique electronic properties of its dichloromethoxyphenyl group make it an interesting candidate for developing advanced functional materials. With the rise of computational chemistry, many researchers are modeling its molecular interactions to predict novel applications - addressing popular search terms like "quantum chemical calculations for 1368592-94-2."

In conclusion, 1-(3,5-dichloro-2-methoxyphenyl)propan-2-one represents an important chemical building block with diverse applications across multiple scientific disciplines. Its combination of chlorine substituents and ketone functionality offers unique synthetic possibilities that continue to attract research attention. As the chemical industry moves toward more specialized intermediates, compounds like CAS No. 1368592-94-2 will likely play increasingly important roles in innovation-driven sectors.